Cas no 2228967-35-7 (2-(3-bromoprop-1-en-2-yl)benzene-1,4-diol)

• Product Name: 2-(3-bromoprop-1-en-2-yl)benzene-1,4-diol
• CAS No: 2228967-35-7
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• CID: 6441054
• PubChem ID: 165630309
• Update Time: 2025-05-20

2-(3-bromoprop-1-en-2-yl)benzene-1,4-diol Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromoprop-1-en-2-yl)benzene-1,4-diol
• 2228967-35-7
• EN300-1939217

• Inchi： 1S/C9H9BrO2/c1-6(5-10)8-4-7(11)2-3-9(8)12/h2-4,11-12H,1,5H2
• InChI Key： RIRXOQVZYUFFRS-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C=C(C=CC=1O)O

Computed Properties

• Exact Mass: 227.97859g/mol
• Monoisotopic Mass: 227.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-(3-bromoprop-1-en-2-yl)benzene-1,4-diol

Compound 2-(3-bromoprop-1-en-2-yl)benzene-1,4-diol

The compound with CAS No. 2228967-35-7, commonly referred to as 2-(3-bromoprop-1-en-2-yl)benzene-1,4-diol, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and functional groups, which make it a valuable candidate for research and development in areas such as drug discovery, polymer synthesis, and advanced materials.

Recent studies have highlighted the importance of benzene diols in the development of biocompatible materials and drug delivery systems. The presence of the diol group in this compound provides it with hydrophilic properties, enhancing its solubility in polar solvents and making it suitable for applications in aqueous environments. Additionally, the bromopropenyl substituent introduces a degree of flexibility and reactivity, which can be exploited in various chemical transformations.

One of the most promising applications of this compound lies in its potential as a precursor for synthesizing more complex molecules. Researchers have demonstrated that the bromine atom in the propenyl group can act as a leaving group, enabling nucleophilic substitutions that can lead to the formation of diverse derivatives. This versatility has been leveraged in recent studies to develop novel pharmaceutical agents with improved bioavailability and efficacy.

In the context of materials science, the compound's ability to form stable cross-links has been explored for use in creating advanced polymers and composites. The diol groups can participate in condensation reactions, leading to the formation of robust networks that exhibit enhanced mechanical properties and thermal stability. These attributes make this compound a valuable building block for developing high-performance materials suitable for aerospace, automotive, and electronic industries.

The synthesis of 2-(3-bromoprop-1-en-2-yl)benzene-1,4-diol involves a multi-step process that combines principles from organic synthesis and catalysis. Recent advancements in catalytic methods have enabled researchers to optimize the synthesis pathway, resulting in higher yields and improved purity. These improvements have significantly reduced production costs, making this compound more accessible for large-scale applications.

Furthermore, computational studies have provided insights into the electronic properties of this compound, revealing its potential as a component in organic electronics. The conjugated system formed by the benzene ring and propenyl group facilitates electron delocalization, which is a desirable trait for materials used in solar cells and flexible electronics.

In conclusion, 2-(3-bromoprop-1-en-2-yl)benzene-1,4-diol (CAS No. 2228967-35-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique combination of functional groups and structural features makes it an invaluable tool for researchers seeking to develop innovative solutions in chemistry and materials science.